Cas no 1805371-22-5 (2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805371-22-5
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4915293
• Update Time: 2025-05-26

2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-1-3-2-12-6(9)5(13)4(3)7(10)11/h2,7,13H,1H2
• InChI Key： FRWGSLHVEVTCGU-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C=1C(F)F)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine

Comprehensive Overview of 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805371-22-5)

The compound 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805371-22-5) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromine, difluoromethyl, and hydroxyl functional groups, make it a valuable intermediate for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and crop protection applications.

One of the key reasons for the growing attention on 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine is its role in the development of next-generation therapeutics. The difluoromethyl group is particularly noteworthy, as it is often used to enhance the metabolic stability and bioavailability of drug candidates. This aligns with current trends in precision medicine and personalized healthcare, where researchers seek compounds that can be tailored to specific biological targets. Additionally, the bromine atoms in the molecule provide excellent handles for further functionalization, making it a favorite among medicinal chemists.

In the agrochemical sector, 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine is gaining traction as a precursor for novel pesticides and herbicides. The pyridine core is a common motif in many agrochemicals, and the introduction of halogenated substituents can significantly alter the biological activity of these compounds. With the global push toward sustainable agriculture and reduced environmental impact, this compound offers a promising avenue for developing more efficient and eco-friendly crop protection solutions.

From a synthetic chemistry perspective, the compound's multifunctional structure presents both challenges and opportunities. The presence of reactive sites, such as the bromomethyl group and the hydroxyl group, allows for diverse chemical transformations, including nucleophilic substitutions and cross-coupling reactions. This versatility is particularly appealing in the context of high-throughput screening and combinatorial chemistry, where rapid access to a wide range of derivatives is essential.

The commercial availability of 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805371-22-5) has also sparked interest among material scientists. Its potential applications in organic electronics and photovoltaic materials are being explored, given the electron-withdrawing properties of the difluoromethyl group and the halogenated pyridine scaffold. As the demand for advanced functional materials grows, this compound could play a pivotal role in the development of next-generation optoelectronic devices.

In summary, 2-Bromo-5-(bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805371-22-5) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity profile make it a valuable asset for researchers aiming to address some of the most pressing challenges in these fields. As scientific advancements continue to unfold, this compound is poised to remain at the forefront of innovative chemical solutions.